2-{4-[butyl(methyl)sulfamoyl]benzamido}-N-methyl-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide

• IUPAC Name: 2-[[4-[butyl(methyl)sulfamoyl]benzoyl]amino]-N-methyl-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• InChI: InChI=1S/C21H27N3O4S2/c1-4-5-13-24(3)30(27,28)15-11-9-14(10-12-15)19(25)23-21-18(20(26)22-2)16-7-6-8-17(16)29-21/h9-12H,4-8,13H2,1-3H3,(H,22,26)(H,23,25)
• InChI Key: UTYAEABYCMJKED-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CCC3)C(=O)NC
• Molecular Formula: C21H27N3O4S2
• Molecular Weight: 449.6 g/mol

Description

This compound is a complex organic molecule that contains several functional groups. It has a thiophene ring, which is a five-membered ring with one sulfur atom. It also contains a benzamido group and a sulfamoyl group, which are common in many pharmaceutical compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the thiophene ring and the attachment of the benzamido and sulfamoyl groups. Unfortunately, without specific literature or resources, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and a ring system. The thiophene ring, benzamido group, and sulfamoyl group would all contribute to the overall structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the benzamido and sulfamoyl groups might undergo reactions with nucleophiles or bases.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the sulfamoyl group could make the compound more polar, affecting its solubility in different solvents.

Scientific Research Applications

Suzuki–Miyaura Coupling

The Suzuki–Miyaura (SM) coupling is a powerful carbon–carbon bond-forming reaction. It allows chemists to join diverse fragments under mild conditions. The success of SM coupling lies in its functional group tolerance and environmentally benign organoboron reagents. .

Benzylic Position Reactions

The compound’s benzylic position can participate in various reactions. .

Protodeboronation for Alkene Hydromethylation

Catalytic protodeboronation of alkyl boronic esters, including 1°, 2°, and 3° variants, has been explored. .

Future Directions

The study of complex organic molecules like this one is a vibrant field of research, with potential applications in pharmaceuticals, materials science, and other areas. Future research could explore the synthesis, properties, and potential uses of this compound.